Cas no 27124-57-8 (Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI))

• Product Name: Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI)
• CAS No: 27124-57-8
• MF: C₂₀H₂₄O₄S
• MW: 360.467164993286
• CID: 277590
• PubChem ID: 419645
• Update Time: 2025-04-19

Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-(o-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI)
• [2-(2-methoxyphenyl)cyclohexyl] 4-methylbenzenesulfonate
• AC1L9I3B
• NSC116880
• NSC-116880
• DTXSID60329340
• 27124-57-8

• Inchi： 1S/C20H24O4S/c1-15-11-13-16(14-12-15)25(21,22)24-20-10-6-4-8-18(20)17-7-3-5-9-19(17)23-2/h3,5,7,9,11-14,18,20H,4,6,8,10H2,1-2H3
• InChI Key： SCPHFSRGKCEXLQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCCCC1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 360.14000
• Monoisotopic Mass: 360.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 500.4°Cat760mmHg
• Flash Point: 256.4°C
• Refractive Index: 1.585
• PSA: 60.98000
• LogP: 5.51610